Cas no 1185100-09-7 (4-(prop-2-yn-1-yloxy)piperidine hydrochloride)

• Product Name: 4-(prop-2-yn-1-yloxy)piperidine hydrochloride
• CAS No: 1185100-09-7
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• CID: 1074958
• PubChem ID: 45075438
• Update Time: 2025-06-29

4-(prop-2-yn-1-yloxy)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Propynyloxy)piperidine hydrochloride
• 4-(prop-2-yn-1-yloxy)piperidine hydrochloride
• 4-prop-2-ynoxypiperidine;hydrochloride
• CS-0231337
• 4-(2-Propynyloxy)piperidinehydrochloride
• 4-(2-Propynyloxy)piperidine hydrochloride, AldrichCPR
• 1185100-09-7
• DB-099571
• F2158-1495
• AT29650
• EN300-1080062
• 4-(PROP-2-YN-1-YLOXY)PIPERIDINE HCL
• SCHEMBL15990829
• MFCD09475417
• Z2984681093
• AKOS015847387
• BLVLQRJNIQRPMQ-UHFFFAOYSA-N

• MDL： MFCD09475417
• Inchi： 1S/C8H13NO.ClH/c1-2-7-10-8-3-5-9-6-4-8;/h1,8-9H,3-7H2;1H
• InChI Key： BLVLQRJNIQRPMQ-UHFFFAOYSA-N
• SMILES： Cl.O(CC#C)C1CCNCC1

Computed Properties

• Exact Mass: 175.0763918g/mol
• Monoisotopic Mass: 175.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(prop-2-yn-1-yloxy)piperidine hydrochloride

4-(Prop-2-Yn-1-Yloxy)Piperidine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1185100-09-7, commonly referred to as 4-(prop-2-yn-1-yloxy)piperidine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered cyclic amine, with a propargyl group attached via an ether linkage at the 4-position. The hydrochloride salt form suggests its application in pharmaceutical contexts, where such salts are often used to enhance solubility and stability.

Recent studies have highlighted the potential of 4-(prop-2-yn-1-yloxy)piperidine hydrochloride in drug design and development. Its unique structure, featuring both a piperidine ring and a propargyl group, makes it an attractive candidate for exploring various biological activities. The piperidine moiety is known for its ability to interact with GABA receptors, while the propargyl group introduces additional functional diversity, potentially enhancing bioavailability or targeting specific receptor subtypes.

The synthesis of 4-(prop-2-yn-1-yloxy)piperidine hydrochloride typically involves a multi-step process that begins with the preparation of the corresponding piperidine derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the propargyl ether group. The final step involves protonation with hydrochloric acid to form the hydrochloride salt. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly.

In terms of applications, 4-(prop-2-yn-1-yloxy)piperidine hydrochloride has shown promise in several therapeutic areas. Preclinical studies suggest that it may possess anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis or inflammatory bowel disease. Additionally, its ability to modulate neurotransmitter systems could open avenues for its use in neurodegenerative disorders like Alzheimer's disease.

The pharmacokinetic profile of 4-(prop-2-yn-1-yloxy)piperidine hydrochloride has been studied extensively in animal models. Results indicate moderate bioavailability, which can be optimized through formulation strategies such as lipid-based delivery systems or controlled-release formulations. These findings underscore the importance of further research to evaluate its safety and efficacy in human trials.

Safety assessment is another critical area of investigation for 4-(prop-2-Yn-1-Yloxy)piperidine hydrochloride. Acute and chronic toxicity studies have been conducted to determine its safety margins. Preliminary data suggest that it exhibits low toxicity at therapeutic doses, but long-term studies are required to fully understand its safety profile.

In conclusion, CAS No. 1185100-09-7, or 4-(prop-2-Yn-1-Yloxy)piperidine hydrochloride, represents a promising compound with diverse applications in drug discovery and development. Its unique chemical structure, coupled with recent advancements in synthesis and pharmacological evaluation, positions it as a valuable tool for addressing unmet medical needs. Continued research will undoubtedly shed more light on its therapeutic potential and pave the way for its clinical translation.